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Compound of Interest

Compound Name: 1-(Methylamino)propan-2-ol
CAS No.: 68037-48-9
Cat. No.: B7806384
Get Quote
. J

Executive Summary

1-(Methylamino)propan-2-ol (CAS: 16667-45-1), a secondary amino alcohol, serves as a
critical intermediate in the synthesis of pharmaceutical compounds, chelating agents, and acid-
gas scrubbing solvents.[1] While valuable for its bifunctional reactivity (amine and hydroxyl
groups), it presents significant safety challenges in a laboratory setting.

This guide moves beyond basic Safety Data Sheet (SDS) summaries to provide a field-
validated operational framework. The core hazards—corrosivity to tissue and combustibility—
require strict engineering controls and specific personal protective equipment (PPE) protocols.
This document outlines the causality behind safety decisions, ensuring researchers understand
not just what to do, but why it fails if ignored.

Physicochemical Profile & Hazard Identification

Understanding the physical properties is the first line of defense. The compound’s basicity
drives its corrosive nature, while its vapor pressure dictates ventilation requirements.
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ble 1: Critical Phvsicochemical :

Property Value | Characteristic Operational Implication

Unique identifier for inventory
CAS Number 16667-45-1 _

tracking.[1]

Low molecular weight
Molecular Formula C4H11NO

facilitates skin permeation.

_ Liquid (Colorless to pale
Physical State
yellow)

Viscosity changes with

temperature; hygroscopic.

Boiling Point ~160-165 °C (Est.)

High boiling point implies low

volatility but persistent residue.

> 60 °C (Combustible, Class

Vapors can form explosive

Flash Point ) )
A) mixtures if heated above 60°C.
_ Immediate tissue necrosis
pH (10% aq.) > 11.5 (Strongly Alkaline)
upon contact.
Inhalation hazard increases
Vapor Pressure <1mmHg @ 20 °C significantly during

heating/reflux.

GHS Hazard Classification[1]

o Skin Corrosion/Irritation (Category 1B): Causes severe skin burns and eye damage.[2][3]

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3]

o Flammable Liquids (Category 4): Combustible liquid.[4][5]

Mechanism of Injury & Toxicology

Expert Insight: Unlike acid burns, which coagulate proteins and form a barrier (eschar) that

limits penetration, alkaline burns from amines like 1-(Methylamino)propan-2-ol induce

liquefactive necrosis.
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Saponification: The amine reacts with fatty acids in cell membranes, disrupting the lipid
bilayer.

Deep Penetration: The hydroxyl ions penetrate deep into tissues, causing damage long after
surface rinsing seems complete.

Delayed Onset: Inhalation of vapors may cause glottal edema (swelling of the throat) hours
after exposure.

Storage and Stability Protocols

The bifunctional nature of 1-(Methylamino)propan-2-ol makes it susceptible to degradation

and dangerous incompatibility.

Incompatibility Logic

Oxidizing Agents: Reaction with strong oxidizers (e.g., peroxides, permanganates) can be
hypergolic (ignite spontaneously).

Acids: Exothermic neutralization. Reaction with nitrous acid (HNO2z) can form nitrosamines,
which are potent carcinogens.

Carbon Dioxide: Amines absorb atmospheric CO: to form carbamates/carbonates, clogging
lines and altering stoichiometry.

Diagram 1: Storage Segregation Logic

_________ 1-(Methylamino)propan-2-ol

e N

INCOMPATIBLE (Segregate) | | \ S'%N\A‘G E cownmw\s‘
Ve pd 1 :

Strong Oxidizers Strong Acids Nitrosating Agents Halogenated Organics | Inert Atmosphere Cool, Dry Area Container:
(Fire/Explosion Risk) (Exothermic Reaction) (Carcinogen Formation) (Pressure Buildup) : (Nitrogen/Argon) (< 25°C) Glass or Stainless Steel
|
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Caption: Storage logic emphasizing segregation from oxidizers/acids and the necessity of inert

atmosphere to prevent carbamate formation.

Engineering Controls & Personal Protective

Equipment (PPE)[6]
Ventilation[4][5][6][7][8]

e Mandatory: Handle only in a chemical fume hood with a face velocity of 80—100 fpm.

o Prohibited: Recirculating laminar flow hoods (these do not protect the user from vapors).

PPE Selection Matrix

The choice of gloves is critical.[6][7] Latex gloves are permeable to many amines and offer

insufficient protection.

PPE Component Recommendation

Technical Rationale

) Chemical Splash Goggles +
Eye Protection

Alkaline burns to the cornea

are often irreversible. Safety

Face Shield
glasses allow vapor entry.
Good resistance to incidental
Gloves (Splash) Nitrile (min 5 mil) splashes. Change immediately
upon contamination.[3][4][8]
Superior permeation
Gloves (Immersion) Butyl Rubber or Neoprene resistance for extended

handling or spill cleanup.

) Lab Coat (Poly-cotton) +
Body Protection ]
Chemical Apron

Cotton absorbs; a
rubber/Tyvek apron prevents

soak-through to skin.

Experimental Workflow: Safe Handling Protocol

Pre-Operational Check

 Verify fume hood function.
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o Clear work area of incompatible solvents (e.g., dichloromethane, which can react with
amines).

e Prepare a neutralization station (dilute acetic acid or citric acid) nearby for surface
decontamination (NOT for skin).

Transfer Protocol

Objective: Prevent aerosolization and moisture ingress.
e Purge: Flush the receiving vessel with dry Nitrogen.

o Transfer: Use a cannula transfer or a positive-displacement pipette for small volumes. Avoid
pouring from high heights.

o Seal: Parafilm or cap immediately after use to prevent CO2 absorption.

Diagram 2: Emergency Response Decision Logic
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Exposure / Spill Incident

Identify Type
Skin Contact Eye Contact Bench Spill (< 500mL)
Flush with Water (15+ min) Irrigate Immediately (30 min) .
Do NOT use Acid to Neutralize Hold Eyelids Open Evacuate Area & Ventilate

l

Seek Medical Attention Absorb with Dry Sand/Vermiculite
Urgent Ophthalmology Consult (Avoid Acidic Clays)

(Flag as Alkaline Burn)

Collect as Hazardous Waste

(High pH)

Click to download full resolution via product page

Caption: Emergency workflow highlighting the critical prohibition of neutralizing skin burns with
acid and the requirement for prolonged irrigation.

Waste Disposal & Decontamination[4][11]

Self-Validating Disposal System: Never dispose of amines down the drain. Their alkalinity
disrupts municipal water treatment bacteria and is illegal in most jurisdictions.

¢ Segregation: Collect in a dedicated "Basic Organic Waste" container.

o Why: Mixing with "Acidic Waste" containers can cause violent exothermic eruptions and
geysers.
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e Labeling: Clearly mark as "Corrosive, Flammable, Toxic".
» Glassware Cleaning:

o Rinse glassware with a dilute acid (e.g., 5% HCI) in a fume hood to convert the residual
amine to a water-soluble salt.

o Follow with water and acetone rinses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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